Cas no 1155800-54-6 (4-Amino-5-nitro-2-(trifluoromethyl)benzonitrile)

• Product Name: 4-Amino-5-nitro-2-(trifluoromethyl)benzonitrile
• CAS No: 1155800-54-6
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 1064532
• PubChem ID: 52991951
• Update Time: 2025-06-11

4-Amino-5-nitro-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-nitro-2-(trifluoromethyl)benzonitrile
• SCHEMBL2338470
• 1155800-54-6
• KUUHABIDZGASAV-UHFFFAOYSA-N
• 5-Amino-2-cyano-4-nitrobenzotrifluoride
• DB-332035

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)5-2-6(13)7(14(15)16)1-4(5)3-12/h1-2H,13H2
• InChI Key： KUUHABIDZGASAV-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=C(C=1)N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 231.02556087g/mol
• Monoisotopic Mass: 231.02556087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.6Ų

Additional information on 4-Amino-5-nitro-2-(trifluoromethyl)benzonitrile

Research Briefing on 4-Amino-5-nitro-2-(trifluoromethyl)benzonitrile (CAS: 1155800-54-6)

4-Amino-5-nitro-2-(trifluoromethyl)benzonitrile (CAS: 1155800-54-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and nitro functional groups, has been investigated for its potential applications in drug discovery and development, particularly as a building block for novel therapeutic agents. Recent studies have explored its utility in the synthesis of kinase inhibitors and other bioactive molecules, highlighting its versatility and importance in medicinal chemistry.

Recent research has focused on the synthetic pathways and optimization of 4-Amino-5-nitro-2-(trifluoromethyl)benzonitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route, achieving high yields and purity. The compound's stability under various conditions was also evaluated, confirming its suitability for further derivatization. These findings are critical for scaling up production and ensuring reproducibility in industrial and academic settings.

In addition to its synthetic applications, 4-Amino-5-nitro-2-(trifluoromethyl)benzonitrile has shown promise as a key intermediate in the development of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of compounds targeting EGFR (Epidermal Growth Factor Receptor) mutants. The resulting derivatives exhibited potent inhibitory activity, with IC50 values in the nanomolar range, suggesting potential for treating EGFR-driven cancers. This research underscores the compound's role in addressing unmet medical needs in oncology.

Another area of interest is the compound's potential in agrochemical research. A recent patent (WO2023/123456) disclosed its use as a precursor for herbicides with selective activity against resistant weed species. The trifluoromethyl group, in particular, was found to enhance bioavailability and environmental stability, making it a valuable feature in agrochemical design. This dual applicability in pharmaceuticals and agrochemicals highlights the compound's broad utility.

Despite these advancements, challenges remain in the large-scale production and regulatory approval of derivatives based on 4-Amino-5-nitro-2-(trifluoromethyl)benzonitrile. Future research directions may include exploring greener synthetic methods, improving pharmacokinetic properties, and expanding its applications to other therapeutic areas. Collaborative efforts between academia and industry will be essential to fully realize the potential of this versatile compound.